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Introduction

Praeruptorin C (PC) is a pyranocoumarin compound isolated from the dried roots of
Peucedanum praeruptorum Dunn. Traditionally used in Chinese medicine, recent scientific
investigations have unveiled its potential therapeutic applications across a spectrum of
diseases. This document provides a comprehensive overview of the therapeutic applications of
Praeruptorin C, supported by quantitative data, detailed experimental protocols, and
visualizations of the underlying signaling pathways.

Anti-Cancer Applications

Praeruptorin C has demonstrated significant anti-proliferative and anti-metastatic effects,
particularly in non-small cell lung cancer (NSCLC).

Quantitative Data: Anti-Cancer Effects

Cell Line Assay Parameter Value Reference
A549 (NSCLC) MTT Assay IC50 33.5+7.5uM [1]
H1299 (NSCLC)  MTT Assay IC50 30.7 + 8.4 pM [1]

Signaling Pathway: Inhibition of NSCLC Progression
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Praeruptorin C inhibits the proliferation and metastasis of non-small cell lung cancer cells by
inactivating the ERK/CTSD signaling pathway.[1][2] This leads to cell cycle arrest in the GO/G1
phase, downregulation of Cyclin D1, and upregulation of p21.[1][2]

ERK Signaling Pathway |—> Cell Proliferation

MEK1/2 [ ERK1/2 »-| Cathepsin D (CTSD)

T
Praeruptorin C Metastasis
(Migration & Invasion)
GO/G1 Cell Cycle Arrest

Seed Cells Treat with Praeruptorin C Add MTT Reagent Solubilize Formazan N —
(e.g., A549, H1299) > (e.g., 0-50 puM) > (0.5 mg/mL) >
in 96-well plates for 24 hours Incubate for 4 hours (sepiepae o PYEe) ERETA Gl
GluN2B-containing . Intracellular
NMDA Receptor "1 caz* Overload

Neuronal Apoptosis

|

PR
N balances - Bcl-2/Bax Ratio

Praeruptorin C

Neuroprotection

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b3029611?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7180937/
https://www.researchgate.net/publication/340405340_Antiproliferative_and_Antimetastatic_Effects_of_Praeruptorin_C_on_Human_Non-Small_Cell_Lung_Cancer_Through_Inactivating_ERKCTSD_Signalling_Pathways
https://pmc.ncbi.nlm.nih.gov/articles/PMC7180937/
https://www.researchgate.net/publication/340405340_Antiproliferative_and_Antimetastatic_Effects_of_Praeruptorin_C_on_Human_Non-Small_Cell_Lung_Cancer_Through_Inactivating_ERKCTSD_Signalling_Pathways
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Voltage-Operated .
Ca2+ Channel Vl Caz* Influx
T :
" . Soluble Guanylyl
Nitric Oxide (NO) Cyclase (sGC) cGMP

—

STAT3 Pathway

Pro-inflammatory Mediators
(NO, TNF-a, IL-6)

Praeruptorin C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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